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Compound of Interest

Compound Name: 2-Piperidinonicotinaldehyde

Cat. No.: B1334617

This guide provides immediate, essential safety protocols, operational procedures, and
disposal plans for handling 2-Piperidinonicotinaldehyde in a laboratory setting. It is intended
for researchers, scientists, and drug development professionals to ensure the safe and
compliant use of this chemical.

Physicochemical and Safety Data

A summary of key quantitative data for 2-Piperidinonicotinaldehyde is presented below for
easy reference and comparison.

Property Value
Molecular Formula C11H14N20
Molecular Weight 190.24 g/mol
CAS Number 34595-22-7

Source: ChemicalBook Safety Data Sheet[1]

Hazard Identification and Personal Protective Equipment
(PPE)

2-Piperidinonicotinaldehyde requires careful handling due to its potential hazards. Adherence
to proper PPE protocols is mandatory to minimize exposure risks.
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Potential Hazards:
e May be harmful if swallowed, inhaled, or absorbed through the skin.
o Causes skin, eye, and respiratory tract irritation.[1][2][3]

Recommended Personal Protective Equipment (PPE):

PPE Category Recommended Equipment

Chemical safety goggles or a full-face shield.[2]

[3]4]

Eye/Face Protection

Chemical-impermeable gloves (e.g., nitrile
Skin Protection rubber), a flame-resistant lab coat, and full-
length pants.[1][2][4][5]

A NIOSH-approved respirator is recommended,
Respiratory Protection especially in poorly ventilated areas or when

dust/aerosols may be generated.[2][3]

Closed-toe shoes made of a material impervious
Footwear )
to chemicals.[4]

Operational and Disposal Plans

A systematic approach to handling 2-Piperidinonicotinaldehyde from receipt to disposal is
critical for laboratory safety.

Experimental Workflow
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Caption: Workflow for the safe handling of 2-Piperidinonicotinaldehyde.
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Experimental Protocols

1.

Preparation:

Don Appropriate PPE: Before handling the compound, put on all required personal protective
equipment as detailed in the table above.

Work in a Fume Hood: All handling of 2-Piperidinonicotinaldehyde should be conducted in
a certified chemical fume hood to minimize inhalation exposure.[2]

Prepare Equipment: Ensure all necessary laboratory equipment is clean, dry, and readily
accessible.

. Handling:

Weighing: Carefully weigh the desired amount of the compound on a tared weigh boat inside
the fume hood.

Dissolving: Add the compound to the appropriate solvent in a suitable reaction vessel.

Reaction: Conduct the experiment, maintaining awareness of the reaction conditions and
potential hazards.

. Cleanup and Disposal:

Decontamination: Decontaminate all glassware and equipment that came into contact with
the chemical using an appropriate solvent.

Waste Segregation: Segregate all waste materials (solid and liquid) containing 2-
Piperidinonicotinaldehyde into clearly labeled, sealed containers.[2]

Disposal: Dispose of chemical waste in accordance with all local, state, and federal
regulations. Do not discharge into the environment.[1]

Emergency Procedures

Immediate and appropriate action is crucial in the event of accidental exposure.
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Exposure Route First Aid Measures

Move the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.[1][6]

Immediately remove contaminated clothing.
) Wash the affected area with soap and plenty of
Skin Contact ] ]
water for at least 15 minutes. Seek medical

attention.[1][7]

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower
Eye Contact ) ) ) ] )

eyelids occasionally. Seek immediate medical

attention.[1][7]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . :
unconscious person. Seek immediate medical

attention.[1][6]

In Case of a Spill:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.[4]

Contain the spill using an inert absorbent material.

Collect the absorbed material into a sealed container for proper disposal.[1]

Ventilate the area and decontaminate the spill site.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Piperidinonicotinaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1334617#personal-protective-equipment-for-
handling-2-piperidinonicotinaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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